Cas no 136986-56-6 ()

• CAS No: 136986-56-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6768974
• PubChem ID: 15716401
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H14O4/c1-3-16-12(14)11(13)8-9-4-6-10(15-2)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key： UKHQLYOCLIKAOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives